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Protecting Group Deprotection Conditions

Protecting Group Abbreviation
Function
Protected

Deprotection
Conditions

Stability to
Piperidine

Triphenylmethyl Trt Cys, His, Asn,

Gln, Ser, Thr,
Tyr [1]

95%
Trifluoroacetic
Acid (TFA) [1] [2]

Stable [3]

9-Fluorenylmethyloxycarbonyl Fmoc α-amino group Piperidine
(typically 20%) in

DMF [4]

N/A
(Removed

by it)

1-(4,4-Dimethyl-2,6-

dioxocyclohex-1-ylidene)ethyl

Dde Lys side-chain 2% Hydrazine in

DMF [1] [5]

Stable [2]

tert-Butyl tBu Asp, Glu side-

chain; Ser, Thr,
Tyr side-chain

95% TFA [1] Stable
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The stability of the Trt group during Fmoc removal is a cornerstone of the standard Fmoc/tBu SPPS strategy,

which relies on orthogonality – different protecting groups are removed by different classes of reagents [1].

Chemical Basis of Stability: The Trt group is a bulky, triarylmethyl-based protecting group that is
cleaved via carbocation formation under strong acidic conditions like 95% TFA [1] [6]. In contrast, the

Fmoc group is removed by a base-catalyzed β-elimination mechanism [4]. This fundamental
difference in cleavage mechanism (acidolysis vs. base-induced elimination) is why piperidine does

not affect the Trt group.
Standard Synthesis Protocol: In a typical Fmoc-SPPS cycle, the Fmoc group is repeatedly

removed with a solution of piperidine (e.g., 20% in DMF) to allow for chain elongation. All side-chain
protecting groups, including Trt, remain intact throughout these cycles. The Trt group is only removed

during the final global deprotection and resin cleavage step using a cocktail based on TFA [1] [5].

The following diagram illustrates the workflow of a standard Fmoc-SPPS cycle, highlighting the stability of

the Trt group.
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When planning your synthesis, keep the following points in mind:

Primary Application: The Trt group is most commonly used to protect the thiol side chain of
cysteine to prevent unwanted oxidation or side reactions during synthesis [6] [3]. It is also effectively

used for the side chains of other residues like histidine, asparagine, and glutamine [1].
Ensuring Complete Removal: The standard method for removing Trt groups is a 95% TFA cocktail,

often containing various scavengers to prevent side reactions [1] [5]. This is the same step that
cleaves the peptide from most commonly used resins and removes other acid-labile groups like tBu.

Alternative for Selective Deprotection: If your experiment requires selective on-resin deprotection
of a side chain before the final cleavage (e.g., for cyclization or bioconjugation), consider groups more

labile than Trt. The Mtt (methyltrityl) group, for example, can be removed with very mild acid (e.g.,
1% TFA in DCM) while leaving Trt groups intact [1] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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